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Compound of Interest

Compound Name: Baricitinib

Cat. No.: B560044

Essential protocols for the safe handling, use, and disposal of Baricitinib are critical for
protecting laboratory personnel. This guide provides immediate, procedural, and logistical
information to ensure the well-being of researchers, scientists, and drug development
professionals.

Baricitinib, a potent Janus kinase (JAK) inhibitor, requires stringent safety measures to
prevent occupational exposure.[1][2] Adherence to the following personal protective equipment
(PPE) guidelines, operational procedures, and disposal plans is mandatory to mitigate risks
associated with this compound.

Personal Protective Equipment (PPE) for Baricitinib
Handling

Engineering controls, such as fume hoods, ventilated enclosures, or isolators, are the primary
means of controlling workplace exposure and should be utilized whenever handling
Baricitinib.[3] Open handling of the compound is not recommended.[3] In conjunction with
engineering solutions, the following PPE is required:
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PPE Category

Specification

Rationale Citations

Eye and Face

Protection

Safety glasses with

side shields

Protects eyes from
accidental splashes or
dust.

[3]4]

Goggles or a face
shield

Required for
operations with a high
potential for splashing

or dust generation.

[3]

Hand Protection

Chemical-resistant

gloves

Prevents skin contact
with the compound.
[3][5][6]

Gloves must be

inspected before use.

Body Protection

Impermeable body

covering or lab coat

Minimizes the risk of
skin contact and
[31[4]

contamination of

personal clothing.

Fire/flame resistant
and impervious

clothing

Recommended for
comprehensive skin

protection.

[5](6]

Respiratory Protection

Approved respirator
(e.g., NIOSH/MSHA or
European Standard
EN 149)

Necessary when
occupational exposure
levels (OELs) may be
exceeded. A full-face
respirator may be 31516171
required if exposure

limits are surpassed

or irritation is

experienced.

Occupational Exposure Limits (OELS)

Quantitative data on exposure limits helps in assessing the risk and implementing appropriate

controls.
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Parameter Value Source

Time-Weighted Average (8 o
8 pg/m3 Eli Lilly SDS[3]
hours)

Time-Weighted Average (12 o
5 pg/m3 Eli Lilly SDSJ[3]
hours)

Standard Operating Procedures for Baricitinib

A systematic approach to handling Baricitinib from receipt to disposal is essential for safety.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
» Store Baricitinib in a tightly closed container in a dry, cool, and well-ventilated area.[3][5][6]

o Keep it separate from foodstuff containers and incompatible materials.[5][6]

Preparation and Handling

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[3]

e Conduct all handling procedures that may generate dust or aerosols within a certified
chemical fume hood, ventilated enclosure, or glove box.[3]

e Avoid contact with eyes, skin, and clothing.[3]
e Prevent the formation of dust and aerosols.[5][6]
e Wash hands thoroughly after handling.[3]

e Do not eat, drink, or smoke in areas where Baricitinib is handled.[4][5][7]

Spill Management

 In case of a spill, evacuate personnel to a safe area.[5][6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://ehs.lilly.com/Olumiant(Baricitinib).pdf
https://ehs.lilly.com/Olumiant(Baricitinib).pdf
https://www.benchchem.com/product/b560044?utm_src=pdf-body
https://www.benchchem.com/product/b560044?utm_src=pdf-body
https://www.benchchem.com/product/b560044?utm_src=pdf-body
https://ehs.lilly.com/Olumiant(Baricitinib).pdf
https://www.echemi.com/sds/baricitinib-pd180521125420.html
https://www.chemicalbook.com/msds/baricitinib.pdf
https://www.echemi.com/sds/baricitinib-pd180521125420.html
https://www.chemicalbook.com/msds/baricitinib.pdf
https://ehs.lilly.com/Olumiant(Baricitinib).pdf
https://ehs.lilly.com/Olumiant(Baricitinib).pdf
https://ehs.lilly.com/Olumiant(Baricitinib).pdf
https://www.echemi.com/sds/baricitinib-pd180521125420.html
https://www.chemicalbook.com/msds/baricitinib.pdf
https://ehs.lilly.com/Olumiant(Baricitinib).pdf
https://www.benchchem.com/product/b560044?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-15315/Baricitinib-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/baricitinib-pd180521125420.html
https://www.biosynth.com/Files/MSDS/FE/30/MSDS_FE30357_5000_EN.pdf
https://www.echemi.com/sds/baricitinib-pd180521125420.html
https://www.chemicalbook.com/msds/baricitinib.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Wear the appropriate PPE as outlined above before attempting to clean the spill.[3]
e Do not sweep dry powder.[3]
o For small spills, collect the material using a vacuum cleaner equipped with a HEPA filter.[3]

 If a vacuum is unavailable, lightly mist the material with water to prevent dust generation and
then clean with a mop or wet wipe.[3]

o Collect all contaminated materials in a suitable, closed container for disposal.[5][6]

Disposal Plan

Proper disposal of Baricitinib and associated waste is crucial to prevent environmental
contamination and accidental exposure.

e Waste Characterization: All waste contaminated with Baricitinib should be considered
hazardous.

o Containerization: Dispose of contents and containers in an appropriate treatment and
disposal facility in accordance with applicable local, regional, and national regulations.[5][7]

o Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[4]

o Environmental Precautions: Avoid release to the environment. Do not allow the chemical to
enter drains, water courses, or the soil.[3][4][5]

Baricitinib Handling Workflow
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Baricitinib Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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